Cas no 1261949-36-3 (4-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid)

• Product Name: 4-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid
• CAS No: 1261949-36-3
• MF: C₁₅H₁₁FO₅
• MW: 290.243248224258
• MDL: MFCD18321479
• CID: 2765450
• PubChem ID: 53227351
• Update Time: 2025-04-21

4-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261949-36-3
• DTXSID20690907
• MFCD18321479
• 4-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid, 95%
• 4-(3-CARBOXY-5-FLUOROPHENYL)-2-METHOXYBENZOIC ACID
• 5-Fluoro-3'-methoxy[1,1'-biphenyl]-3,4'-dicarboxylic acid
• 4-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid

• MDL： MFCD18321479
• Inchi： 1S/C15H11FO5/c1-21-13-7-8(2-3-12(13)15(19)20)9-4-10(14(17)18)6-11(16)5-9/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： COMUJXVYAUVTFB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 290.05905161Da
• Monoisotopic Mass: 290.05905161Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives